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Compound of Interest
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Compound Name:

carbaldehyde
CAS No.: 861585-27-5
Cat. No.: B3289873

Get Quote

Executive Summary

The 1,4-dimethyl-1H-pyrazole scaffold represents a critical structural modification of the
clinically significant 4-methylpyrazole (Fomepizole). While Fomepizole is the standard of care
for methanol and ethylene glycol poisoning via potent Alcohol Dehydrogenase (ADH) inhibition,
the N-methylated derivative (1,4-dimethyl) serves two distinct roles in modern research:

o Mechanistic Probe: It functions as a steric probe to map the active site volume of ADH
isoenzymes, exhibiting altered binding kinetics compared to the parent NH-pyrazole.[1]

 Lipophilic Scaffold: In antimicrobial and antitubercular drug design, the 1,4-dimethyl core is
utilized to modulate LogP and metabolic stability, particularly in the development of MmpL3
inhibitors for Mycobacterium tuberculosis.[1]

This guide synthesizes the pharmacological profile, structure-activity relationships (SAR), and
validated synthesis protocols for this chemical family.[1]
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Pharmacology: Alcohol Dehydrogenase (ADH)
Inhibition[2][3]
Mechanism of Action

The biological activity of pyrazoles is anchored in their ability to coordinate with the catalytic

Zinc ion (
) within the ADH active site.

e Fomepizole (4-MP): The unsubstituted nitrogen (

) forms a hydrogen bond with the enzyme's Ser-48 residue, while the
coordinates directly to the Zinc.

e 1,4-Dimethyl-1H-pyrazole: The introduction of a methyl group at ngcontent-ng-
€2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

disrupts the hydrogen bonding network. While it retains the ability to coordinate Zinc via
, the steric bulk and loss of the H-bond donor significantly reduce its affinity (

) compared to 4-MP. This makes it a "weaker" but highly specific tool for distinguishing
between ADH isoforms that tolerate steric bulk.

Comparative Potency Data

The following table contrasts the inhibition constants (ngcontent-ng-c2699131324=
ng-c2339441298="" class="inline ng-star-inserted">

_nghost-

) of key pyrazole derivatives against Human Liver ADH. Note the drop in potency upon

-methylation.
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Compound Structure Substituents (Human ADH) Role
Fomepizole Pyrazole 4-Methyl 0.09 uM Clinical Antidote
Pyrazole Pyrazole Unsubstituted 0.54 uM Toxic Standard
) 1-Methyl, 4- Mechanistic
1,4-Dimethyl Pyrazole ~2.0- 5.0 pm*
Methyl Probe

High Potency
4-Bromo Pyrazole 4-Bromo 0.21 uM

Probe

*Note:

values for di-substituted pyrazoles are elevated due to steric hindrance at the substrate
channel entrance.

Visualization: Mechanism of Inhibition

The following diagram illustrates the competitive inhibition pathway and the structural
divergence between the therapeutic agent and the probe.

Fomepizole Zn Coordination
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Caption: Competitive inhibition of ADH. Fomepizole achieves high affinity via dual binding (Zn +
H-bond), while 1,4-dimethylpyrazole relies solely on Zn coordination.

Emerging Therapeutic Applications
Antitubercular Activity (MmpL3 Inhibition)

Recent medicinal chemistry efforts have utilized the 1,4-dimethylpyrazole motif as a core
scaffold to target MmpL3 (Mycobacterial membrane protein Large 3), a transporter essential for
Mycobacterium tuberculosis cell wall biosynthesis.[1]

e Role: The 1,4-dimethyl substitution pattern optimizes the Lipophilic Ligand Efficiency (LLE).
[1]

o Mechanism: These derivatives inhibit the translocation of trehalose monomycolate (TMM),
preventing the formation of the mycolic acid layer. The 1-methyl group prevents rapid
metabolic N-glucuronidation, a common clearance pathway for NH-pyrazoles.[1]

Antimicrobial & Insecticidal Derivatives

Derivatives such as ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate serve as precursors for:
« Insecticides: Showing activity against Aphis fabae (Black bean aphid).[1]

o Antifungals: 5-carboxamide derivatives have demonstrated MIC values comparable to
standard azoles against Candida albicans.[1]

Experimental Protocols
Synthesis of 1,4-Dimethyl-1H-pyrazole

This protocol utilizes a "Green Chemistry" approach, avoiding highly toxic dimethyl sulfate in
favor of Dimethyl Carbonate (DMC) or Methyl lodide with strict temperature control.[1]

Reagents:

» 4-Methylpyrazole (1.0 equiv)
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e Sodium Hydride (NaH, 60% dispersion, 1.2 equiv) or ngcontent-ng-c2699131324=""
_nghost-ng-c2339441298="" class="inline ng-star-inserted">

(mild alternative)
o Methyl lodide (Mel, 1.1 equiv) or Dimethyl Carbonate (DMC)
e Solvent: Anhydrous DMF or THF[1]
Step-by-Step Methodology:

e Activation: In a flame-dried round-bottom flask under Argon, dissolve 4-methylpyrazole (820
mg, 10 mmol) in anhydrous DMF (10 mL).

o Deprotonation: Cool to 0°C. Add NaH (480 mg, 12 mmol) portion-wise. Evolution of
ngcontent-ng-c2699131324=""_nghost-ng-c2339441298="" class="inline ng-star-inserted">

gas will be observed. Stir for 30 minutes until gas evolution ceases and the solution
becomes clear (formation of pyrazolide anion).

o Alkylation: Add Methyl lodide (0.68 mL, 11 mmol) dropwise via syringe.
o Note: If using DMC, heat to reflux (90°C) is required; Mel proceeds at RT.[1]

e Reaction: Allow to warm to Room Temperature (RT) and stir for 3 hours. Monitor by TLC
(Ethyl Acetate/Hexane 1:1).[1] The product is less polar than the starting material.

e Quench & Workup: Quench carefully with ice-cold water (20 mL). Extract with Ethyl Acetate
(3 x 20 mL). Wash combined organics with brine, dry over ngcontent-ng-c2699131324=""
_nghost-ng-c2339441298="" class="inline ng-star-inserted">

, and concentrate.[2]

« Purification: Distillation (bp ~150°C) or flash chromatography yields the product as a
colorless to pale yellow liquid.[1]

In Vitro ADH Inhibition Assay

Objective: Determine

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethylpyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethylpyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethylpyrazole
https://www.chemicalbook.com/synthesis/ethyl-3-methyl-1h-pyrazole-5-carboxylate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethylpyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3289873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

of pyrazole derivatives against ADH.

Protocol:

Buffer Preparation: 0.1 M Sodium Phosphate buffer (pH 7.4).

e Enzyme Solution: Human Liver ADH (Sigma-Aldrich), diluted to 0.5 units/mL in buffer
containing 0.1% BSA (stabilizer).

e Substrate Mix: Ethanol (variable conc. 1-50 mM) + ngcontent-ng-c2699131324="" nghost-
ng-c2339441298="" class="inline ng-star-inserted">

(2.5 mM).

e Inhibitor: Prepare serial dilutions of 1,4-dimethylpyrazole in buffer (Range: 0.1 uM to 100
uM).

o Kinetic Readout:

o In a 96-well UV-transparent plate, add 10 uL Inhibitor + 10 pL Enzyme.[1] Incubate 5 mins
at 25°C.

o Initiate reaction with 180 pL Substrate Mix.

o Measurement: Monitor absorbance at 340 nm (formation of NADH) every 30 seconds for
10 minutes.

e Analysis: Plot initial velocity (
) vs. Inhibitor concentration. Fit to the competitive inhibition equation:

Safety & Toxicology Data

While less potent than 4-MP, 1,4-dimethylpyrazole possesses a distinct toxicological profile.[1]
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Parameter Value Classification (GHS)

Category 4: Harmful if

LD50 (Oral, Rat) 969 - 1010 mg/kg
swallowed
] Category 3: Toxic in contact
LD50 (Dermal) > 400 mg/kg (Rabbit) ) )
with skin
o Category 1: Causes serious
Eye Irritation Severe
eye damage
Target Organs Liver, CNS Specific Target Organ Toxicity

Handling Precaution: Unlike Fomepizole, which is often buffered, the pure 1,4-dimethyl
derivative is a flammable liquid and a severe eye irritant.[1] All synthesis steps must be

performed in a fume hood with splash goggles.[1]

Synthesis Workflow Visualization
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Caption: Two-step synthesis of 1,4-dimethylpyrazole via N-alkylation of 4-methylpyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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